Cas no 35059-06-4 (2-Pyrrolidinone,1-[4-[(2-chloroethyl)methylamino]-2-butyn-1-yl]-, hydrochloride (1:1))

• Product Name: 2-Pyrrolidinone,1-[4-[(2-chloroethyl)methylamino]-2-butyn-1-yl]-, hydrochloride (1:1)
• CAS No: 35059-06-4
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 306240
• PubChem ID: 169657
• Update Time: 2025-04-19

2-Pyrrolidinone,1-[4-[(2-chloroethyl)methylamino]-2-butyn-1-yl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-[4-[(2-chloroethyl)methylamino]-2-butyn-1-yl]-, hydrochloride (1:1)
• 1-(4-((2-Chloroethyl)methylamino)-2-butynyl)-2-pyrrolidinone hydrochloride
• 2-Pyrrolidinone, 1-(4-((2-chloroethyl)methylamino)-2-butynyl)-, hydrochloride
• 2-Pyrrolidinone, 1-(4-((2-chloroethyl)methylamino)-2-butynyl)-, monohydrochloride
• 35059-06-4
• DTXSID00956497
• BM 123
• BM 123 hydrochloride
• NIOSH/UY5746600
• 1-{4-[(2-Chloroethyl)(methyl)amino]but-2-yn-1-yl}pyrrolidin-2-one--hydrogen chloride (1/1)
• N-(4-(2-Chloroethylmethylamino)-2-butynyl)-2-pyrrolidone
• Dso-16
• 1-(2-Oxo-1-pyrrolidino)-4-(2-chloroethylmethylamino)but-2-yne hydrochloride
• UY57466000

• Inchi： 1S/C11H17ClN2O.ClH/c1-13(10-6-12)7-2-3-8-14-9-4-5-11(14)15;/h4-10H2,1H3;1H
• InChI Key： IZGRDLKPFOIZGE-UHFFFAOYSA-N
• SMILES： ClCCN(C)CC#CCN1C(CCC1)=O.Cl

Computed Properties

• Exact Mass: 264.07984
• Monoisotopic Mass: 264.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Boiling Point: 346.8°Cat760mmHg
• Flash Point: 163.5°C
• PSA: 23.55